Cas no 1478588-78-1 (3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid)

• Product Name: 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid
• CAS No: 1478588-78-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6140790
• PubChem ID: 136372456
• Update Time: 2025-10-24

3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid
• β-Alanine, N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]-
• EN300-1644760
• SCHEMBL6744237
• 3-[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethylideneamino]propanoic acid
• 3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid
• 1478588-78-1

• Inchi： 1S/C13H19NO4/c1-8(14-5-4-11(17)18)12-9(15)6-13(2,3)7-10(12)16/h14H,4-7H2,1-3H3,(H,17,18)
• InChI Key： KFPRWOPZKDLCRW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN/C(=C1/C(=O)CC(C)(C)CC/1=O)/C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 434.0±45.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid

Comprehensive Overview of 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid (CAS No. 1478588-78-1)

The compound 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid (CAS No. 1478588-78-1) represents an intriguing chemical entity with a unique structural framework that combines a cyclohexylidene core with propanoic acid functionality. This specialized organic compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its potential as a molecular building block for more complex structures.

From a structural perspective, this molecule features several noteworthy characteristics: a 4,4-dimethyl-2,6-dioxocyclohexylidene moiety that provides rigidity to the molecular framework, an ethylamino linker that offers synthetic flexibility, and a terminal propanoic acid group that enables further derivatization. The presence of both carbonyl and amino groups makes this compound particularly interesting for medicinal chemistry applications, where such functionalities often play crucial roles in biological activity.

Recent scientific literature indicates growing interest in 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid as a potential intermediate in the synthesis of novel small molecule therapeutics. Researchers are particularly focused on its utility in developing compounds targeting metabolic disorders and inflammatory conditions, aligning with current pharmaceutical industry trends toward personalized medicine approaches. The compound's structural features suggest possible applications in creating enzyme inhibitors or receptor modulators, though specific biological data remains an active area of investigation.

The synthetic accessibility of 1478588-78-1 makes it attractive for drug discovery programs. Current protocols typically involve multi-step organic synthesis starting from commercially available cyclohexane-1,3-dione derivatives, with the propanoic acid moiety introduced through carefully controlled condensation reactions. Process chemists have noted that the compound's crystalline properties facilitate purification, an important consideration for pharmaceutical applications where purity standards are exceptionally high.

In material science applications, the 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid structure shows promise as a component in functional polymers. The carboxylic acid group enables potential incorporation into polymeric networks, while the cyclohexylidene core could contribute to thermal stability. These characteristics have sparked interest in developing advanced materials for specialized coatings or controlled release systems, particularly in environmentally responsive applications.

Analytical characterization of this compound typically employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The distinctive spectral features of the 4,4-dimethyl-2,6-dioxocyclohexylidene unit serve as useful diagnostic markers for compound identification and purity assessment. Recent advances in analytical chemistry have enabled more precise quantification of isomeric impurities, addressing growing industry demands for high-purity intermediates.

From a commercial perspective, 1478588-78-1 has seen steady demand growth in the fine chemicals market, particularly from contract research organizations and academic laboratories engaged in drug discovery. Suppliers typically offer the compound in research quantities with purity grades ranging from 95% to 98%, catering to different application requirements. Current market analysis suggests expanding opportunities in custom synthesis services built around this molecular scaffold.

Environmental and safety considerations for 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's physicochemical properties (moderate water solubility and limited volatility) suggest manageable environmental persistence, though proper disposal methods should always be followed in accordance with local regulations.

Future research directions for this compound likely include expanded exploration of its biological activity profile and development of more efficient synthetic routes. The growing interest in structure-activity relationships for similar molecular frameworks may drive additional studies. Furthermore, applications in bioconjugation chemistry and prodrug development represent promising avenues given the compound's functional group compatibility with biological systems.

For researchers working with 1478588-78-1, several practical considerations merit attention: storage under inert atmosphere can enhance shelf life, solutions in common organic solvents show good stability at room temperature, and the compound demonstrates reasonable thermal stability below 150°C. These characteristics make it suitable for various chemical transformations and formulation development activities.

The scientific community continues to uncover new potential for 3-{1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino}propanoic acid across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in molecular design and chemical biology research. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may find expanded utility in addressing contemporary challenges in healthcare and materials science.